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Compound of Interest

Compound Name: 2-(chloromethyl)Butanal

Cat. No.: B15356479 Get Quote

Technical Guide: 2-(chloromethyl)butanal
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the fundamental molecular properties of 2-
(chloromethyl)butanal. The information presented here is based on publicly available data.

Core Molecular Data
The foundational physicochemical properties of 2-(chloromethyl)butanal are summarized

below. This data is essential for any experimental design or computational modeling involving

this compound.
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Property Value Source

Molecular Formula C5H9ClO PubChem[1]

Molecular Weight 120.58 g/mol PubChem[1]

IUPAC Name 2-(chloromethyl)butanal PubChem[1]

InChI
InChI=1S/C5H9ClO/c1-2-5(3-

6)4-7/h4-5H,2-3H2,1H3
PubChem[1]

InChIKey
DWNFIQZNEIGHEO-

UHFFFAOYSA-N
PubChem[1]

Canonical SMILES CCC(CCl)C=O PubChem[1]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, or application of 2-
(chloromethyl)butanal are not readily available in the public domain based on the conducted

search. Researchers interested in working with this compound may need to develop their own

methodologies based on standard organic chemistry principles for analogous chlorinated

aldehydes.

Signaling Pathways and Biological Activity
Information regarding the interaction of 2-(chloromethyl)butanal with biological signaling

pathways has not been identified in the performed search of publicly accessible scientific

literature. Its structural alerts, particularly the presence of a reactive chloromethyl group and an

aldehyde, suggest potential for covalent modification of biological macromolecules, but specific

pathways have not been elucidated.

Logical Relationship of Molecular Descriptors
The following diagram illustrates the hierarchical relationship between the common name of the

compound and its fundamental molecular descriptors.
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Figure 1. Molecular Identity of 2-(chloromethyl)butanal
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Figure 1. Molecular Identity of 2-(chloromethyl)butanal

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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